Cas no 2171385-20-7 (3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171385-20-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5865571
• PubChem ID: 165748355
• Update Time: 2025-08-05

3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 2171385-20-7
• 3-ethoxy-4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• EN300-1506008

• Inchi： 1S/C26H32N2O6/c1-3-9-23(25(31)27-15-17(33-4-2)14-24(29)30)28-26(32)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23H,3-4,9,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17?,23-/m0/s1
• InChI Key： HJLFNPHOERYWLC-VXLWULRPSA-N
• SMILES： O(C(N[C@H](C(NCC(CC(=O)O)OCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

3-Ethoxy-4-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)Pentanamidobutanoic Acid: A Comprehensive Overview

The compound 3-ethoxy-4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No: 2171385-20-7) is a complex organic molecule with significant potential in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethoxy substituent, and a chiral center at the (2S) configuration. These features make it a valuable molecule for research and development in advanced chemical synthesis and drug discovery.

Recent studies have highlighted the importance of chiral molecules like 3-ethoxy-4-(2S)-2-Fmoc-pentanamidobutanoic acid in asymmetric synthesis and enantioselective catalysis. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity and selectivity of the molecule during chemical transformations. The ethoxy group further enhances the molecule's solubility and stability under various reaction conditions, making it an ideal candidate for exploring novel synthetic pathways.

One of the most promising applications of this compound lies in its potential as a building block for constructing bioactive molecules. Researchers have demonstrated that the Fmoc group can be selectively removed under mild conditions, enabling the construction of complex peptide frameworks with high precision. This property has been leveraged in the development of new antibiotics, anticancer agents, and enzyme inhibitors, where stereochemistry and functional group compatibility are critical.

In addition to its role in peptide synthesis, 3-ethoxy-4-(2S)-2-Fmoc-pentanamidobutanoic acid has shown potential in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with tailored properties, which can be used in surface engineering and nanotechnology applications. Recent advancements in SAM formation techniques have further expanded the scope of this compound's utility in creating functional surfaces for sensors, catalysis, and drug delivery systems.

The synthesis of 3-ethoxy-4-(2S)-2-Fmoc-pentanamidobutanoic acid involves a multi-step process that combines principles from organic chemistry and asymmetric catalysis. Key steps include the installation of the Fmoc group via nucleophilic acyl substitution and the introduction of the ethoxy substituent through etherification reactions. The stereochemistry at the (2S) center is established using chiral resolving agents or enzymatic methods, ensuring high enantiomeric purity.

From a pharmacological perspective, this compound exhibits interesting bioactivity profiles that warrant further investigation. Preclinical studies have shown that it possesses moderate inhibitory activity against certain proteases and kinases, suggesting its potential as a lead compound for drug development. However, additional research is required to optimize its pharmacokinetic properties and evaluate its safety profile.

In conclusion, 3-ethoxy-4-(2S)-2-Fmoc-pentanamidobutanoic acid (CAS No: 2171385-20-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a valuable tool for researchers in academia and industry alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of chemical science.